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An In-depth Technical Guide to 4-Formylcinnamic Acid (CAS 23359-08-2)

Abstract
4-Formylcinnamic acid (4-FCA) is a bifunctional aromatic compound featuring a carboxylic

acid and an aldehyde group, linked by a propenoic acid backbone. This unique structural

arrangement makes it a highly versatile building block in organic synthesis, materials science,

and drug development. Its ability to participate in orthogonal chemical reactions—leveraging

the distinct reactivity of the carboxyl and formyl moieties—positions it as a critical component

for creating complex molecular architectures. This guide provides a comprehensive overview of

4-FCA, detailing its physicochemical properties, synthesis and purification protocols, and core

applications. We delve into its pivotal role as a linker in bioconjugation, particularly for antibody-

drug conjugates (ADCs), and as an organic strut in the construction of functional Metal-Organic

Frameworks (MOFs), offering field-proven insights for researchers, scientists, and drug

development professionals.

Introduction: The Versatility of a Bifunctional
Building Block

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 15 Tech Support

https://www.benchchem.com/product/b1233681#bc-rfq
https://www.benchchem.com/product/b1233681/docs?utm_src=pdf-body#4-formylcinnamic-acid-cas-number-23359-08-2
https://www.benchchem.com/product/b1233681/docs?utm_src=pdf-body#4-formylcinnamic-acid-cas-number-23359-08-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233681?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Formylcinnamic acid, systematically named (2E)-3-(4-formylphenyl)prop-2-enoic acid, is a

derivative of cinnamic acid. Cinnamic acid and its derivatives are naturally occurring

compounds found in various plants and are known for a wide range of biological activities,

including antioxidant, antimicrobial, and anticancer properties[1][2][3][4]. The strategic

placement of a formyl (aldehyde) group at the para-position of the phenyl ring introduces a

second, highly reactive functional group, transforming the molecule into a powerful and

adaptable synthetic intermediate.

The core value of 4-FCA lies in its dual functionality:

The carboxylic acid group provides a handle for forming stable amide or ester bonds, making

it ideal for attachment to biomolecules, polymers, or solid supports[5][6].

The aldehyde group offers a reactive site for forming imines, oximes, or hydrazones,

enabling covalent conjugation to drug molecules or other functional units under mild

conditions.

This guide will explore the practical synthesis, purification, and application of this compound,

providing the technical detail necessary for its successful implementation in a laboratory

setting.

Physicochemical and Spectroscopic Properties
A thorough understanding of a compound's physical and chemical properties is fundamental to

its effective use in research. The properties of 4-Formylcinnamic acid are summarized below.

Table 1: Physicochemical Properties of 4-
Formylcinnamic Acid
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Property Value Source(s)

CAS Number 23359-08-2 [7]

Molecular Formula C₁₀H₈O₃ [7][8]

Molecular Weight 176.17 g/mol [7][8]

Appearance
White to light yellow crystalline

powder
[8][9]

Melting Point
>250 °C (typically 251-254 °C

with decomposition)
[8]

Boiling Point 373.2 ± 25.0 °C at 760 mmHg [9]

Solubility
Insoluble in water; soluble in

hot ethanol
[8]

InChI Key
LBOUHDMYVURTMA-

AATRIKPKSA-N
[8]

Canonical SMILES O=C(O)\C=C\c1ccc(C=O)cc1

Spectroscopic Characterization
Confirming the identity and purity of 4-FCA is typically achieved through standard spectroscopic

methods.

¹H NMR Spectroscopy: The proton NMR spectrum provides a clear fingerprint of the

molecule. Chemical shifts are typically recorded in a solvent like DMSO-d₆.

Aldehyde Proton (-CHO): A singlet around 10.0 ppm.

Aromatic Protons: Two sets of doublets in the range of 7.8-8.1 ppm, characteristic of a

para-substituted benzene ring.

Vinyl Protons (-CH=CH-): Two doublets, part of an AX system, typically observed between

6.5 and 7.8 ppm with a large coupling constant (J ≈ 16 Hz) confirming the trans

configuration.
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Carboxylic Acid Proton (-COOH): A broad singlet, often above 12.0 ppm, which can

exchange with D₂O.

¹³C NMR Spectroscopy: The carbon spectrum further confirms the structure, with

characteristic peaks for the carbonyls of the aldehyde (~193 ppm) and carboxylic acid (~167

ppm), as well as aromatic and vinyl carbons[10].

Infrared (IR) Spectroscopy: Key vibrational bands include a strong C=O stretch for the

carboxylic acid (~1680 cm⁻¹), another C=O stretch for the aldehyde (~1700 cm⁻¹), and O-H

stretching for the acid (~2500-3300 cm⁻¹, broad).

Mass Spectrometry (MS): Electrospray ionization (ESI) in negative mode will show a

prominent peak for the deprotonated molecule [M-H]⁻ at m/z 175.04.

Synthesis and Purification
While 4-Formylcinnamic acid is commercially available, its synthesis in the lab is often

required for custom applications or large-scale needs. The most common synthetic strategies

involve condensation reactions, such as the Knoevenagel or Perkin reaction, starting from a

terephthaldehydic acid derivative.

Diagram 1: Synthetic Pathway via Knoevenagel
Condensation

Starting Materials

4-Carboxybenzaldehyde

+

Malonic Acid

4-Formylcinnamic Acid

Pyridine/Piperidine
Heat, -CO₂, -H₂O
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Caption: Knoevenagel condensation of 4-carboxybenzaldehyde with malonic acid.

Experimental Protocol: Synthesis of 4-Formylcinnamic
Acid
This protocol describes a typical Knoevenagel condensation. The causality behind the choice

of reagents is critical: pyridine acts as a base to deprotonate malonic acid, forming a reactive

nucleophile, while piperidine serves as a more potent catalyst to facilitate the initial

condensation and subsequent decarboxylation.

Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser,

combine 4-carboxybenzaldehyde (1 equivalent) and malonic acid (1.1 equivalents).

Solvent and Catalyst: Add anhydrous pyridine to dissolve the reactants (approx. 3-5 mL per

gram of aldehyde). Add a catalytic amount of piperidine (approx. 0.05 equivalents).

Reaction: Heat the mixture to reflux (typically 90-100 °C) and maintain for 3-5 hours. The

progress of the reaction can be monitored by Thin Layer Chromatography (TLC), observing

the consumption of the starting aldehyde. The evolution of CO₂ gas indicates the

decarboxylation step is proceeding.

Workup: After cooling to room temperature, pour the reaction mixture into an excess of cold

dilute hydrochloric acid (e.g., 2 M HCl). This step protonates the carboxylate and neutralizes

the pyridine, causing the crude product to precipitate.

Isolation: Collect the resulting solid precipitate by vacuum filtration. Wash the solid

thoroughly with cold water to remove residual acid and pyridine hydrochloride.

Drying: Dry the crude product in a vacuum oven at 60-70 °C to a constant weight.

Experimental Protocol: Purification by Recrystallization
Recrystallization is an effective method for purifying 4-FCA, leveraging its poor solubility in

water and good solubility in hot alcohols[8][11]. A mixed solvent system is ideal.

Solvent Selection: Place the crude 4-FCA solid in an Erlenmeyer flask. Add a minimal

amount of a hot solvent in which it is highly soluble (e.g., ethanol or acetic acid) until the
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solid just dissolves.

Induce Crystallization: While the solution is still hot, slowly add a solvent in which the product

is poorly soluble (e.g., hot water) dropwise until the solution becomes faintly turbid. The goal

is to reach the saturation point.

Crystal Growth: Add a few more drops of the "good" solvent (ethanol) to redissolve the

precipitate and then allow the flask to cool slowly to room temperature. For optimal crystal

formation and purity, avoid rapid cooling. Subsequently, cool the flask in an ice bath to

maximize yield.

Isolation and Drying: Collect the purified crystals by vacuum filtration, wash with a small

amount of cold water, and dry under vacuum.

Validation: Confirm the purity of the final product by measuring its melting point, which should

be sharp and within the literature range (251-254 °C), and by obtaining a clean ¹H NMR

spectrum.

Core Applications in Research and Development
The true utility of 4-Formylcinnamic acid is realized in its application as a heterobifunctional

linker, enabling the precise assembly of complex molecular systems.

Linker for Drug Development and Bioconjugation
In the field of targeted therapeutics, particularly Antibody-Drug Conjugates (ADCs), the linker

connecting the antibody to the cytotoxic payload is a critical component that dictates the

stability, efficacy, and safety of the conjugate[12]. 4-FCA is an exemplary molecule for this

purpose. Its carboxylic acid can be activated and coupled to lysine residues on an antibody,

while its aldehyde group can form an acid-labile imine bond with an amine-containing drug.

Diagram 2: Workflow for Antibody-Drug Conjugate
(ADC) Synthesis
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Step 1: Linker Activation

Step 2: Conjugation
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Caption: Conceptual workflow for using 4-FCA as a linker in ADC synthesis.
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This strategy allows for the creation of conjugates that are stable in circulation but can release

the drug payload in the acidic environment of the lysosome within a target cancer cell,

showcasing the principle of a self-validating system where the linker's chemistry is tuned to the

biological environment.

Organic Strut for Metal-Organic Frameworks (MOFs)
MOFs are crystalline, porous materials constructed from metal ions or clusters coordinated to

organic ligands, known as linkers or struts[13]. The properties of a MOF—such as pore size,

surface area, and chemical functionality—are directly determined by the geometry and

chemical nature of its components[14].

4-Formylcinnamic acid is an excellent candidate for a functional organic linker in MOF

synthesis. The carboxylate group coordinates with the metal centers to form the extended

framework, while the aldehyde group remains uncoordinated and projects into the pores of the

MOF. This provides a powerful post-synthetic modification (PSM) handle, where the aldehyde

can be subsequently reacted to anchor catalysts, sensing molecules, or other functional groups

within the porous structure.

Diagram 3: Role of 4-FCA in Metal-Organic Framework
Assembly
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Caption: Conceptual diagram of a 2D MOF layer using 4-FCA as a linker.

This approach has been used to create MOFs for applications in catalysis, gas separation, and

targeted drug delivery, where the framework itself can be non-toxic while the linker provides the

therapeutic action or a binding site[13][15][16].

Precursor for Advanced Polymers
Cinnamic acid and its derivatives are valuable monomers for creating advanced polymers with

applications ranging from engineered plastics to biomedical materials like drug delivery

systems and shape-memory polymers[17]. The presence of the reactive aldehyde group in 4-

FCA allows for the synthesis of polymers with pendant functional groups that can be used for

cross-linking or for grafting other molecules onto the polymer backbone.

Safety and Handling
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As with any laboratory chemical, proper handling of 4-Formylcinnamic acid is essential for

user safety. It is classified as an irritant.

Table 2: GHS Hazard Information
Hazard Class Category Hazard Statement Source(s)

Skin Irritation 2
H315: Causes skin

irritation
[9][18]

Eye Irritation 2
H319: Causes serious

eye irritation
[9][18]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[9]

Safe Handling Procedures:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses or

goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat[18]. When handling the

powder, use a dust mask or work in a well-ventilated area or fume hood to avoid inhalation[9]

[18].

Handling: Avoid contact with skin, eyes, and clothing[18]. Avoid generating dust[18]. Wash

hands thoroughly after handling[9][18].

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible materials such as strong oxidizing agents[9][18].

First Aid:

Eyes: Immediately rinse with plenty of water for at least 15 minutes. Seek medical

attention if irritation persists[9][18].

Skin: Wash off with soap and plenty of water. Seek medical attention if irritation occurs[9]

[18].
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Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention[9]

[18].

Ingestion: Rinse mouth with water and seek medical attention[18].

Conclusion
4-Formylcinnamic acid (CAS 23359-08-2) is more than just a chemical intermediate; it is a

strategic tool for molecular engineering. Its defined structure, dual reactivity, and rigid backbone

provide chemists and materials scientists with a reliable component for building sophisticated,

functional systems. From creating next-generation targeted cancer therapies to designing

highly functional porous materials, the applications of 4-FCA are both broad and impactful. The

protocols and insights provided in this guide serve as a foundation for researchers to harness

the full potential of this versatile molecule in their own discovery and development efforts.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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